Cas no 62260-97-3 (Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-)

• Product Name: Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-
• CAS No: 62260-97-3
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 452059
• PubChem ID: 68997316
• Update Time: 2025-04-19

Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-methoxy-N-(5-methoxy-2-nitrophenyl)-
• 5-methoxy-N-[(4-methoxyphenyl)methyl]-2-nitroaniline
• N-(4-methoxybenzyl)-5-methoxy-2-nitrobenzenamine
• SCHEMBL4309629
• AKOS017395260
• DTXSID40739504
• FQPGTKNBEPULJK-UHFFFAOYSA-N
• 62260-97-3
• 5-Methoxy-N-(4-methoxybenzyl)-2-nitroaniline

• Inchi： 1S/C15H16N2O4/c1-20-12-5-3-11(4-6-12)10-16-14-9-13(21-2)7-8-15(14)17(18)19/h3-9,16H,10H2,1-2H3
• InChI Key： FQPGTKNBEPULJK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)NCC1C=CC(=CC=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.11108
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• PSA: 73.63